Troxilin B3
Overview
Description
Troxilin b3, also known as TRXB(3), belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. Thus, troxilin B3 is considered to be an eicosanoid lipid molecule. Troxilin b3 is considered to be a practically insoluble (in water) and relatively neutral molecule. Troxilin b3 has been primarily detected in urine. Within the cell, troxilin B3 is primarily located in the membrane (predicted from logP) and cytoplasm. Troxilin b3 can be biosynthesized from all-cis-icosa-5, 8, 14-trienoic acid.
Trioxilin B3 is a trioxilin having (all-cis 5,8,14) double bond configuration; and 10-, (11S)- and (12R)-hydroxy substituents. It derives from an all-cis-icosa-5,8,14-trienoic acid. It is a conjugate acid of a trioxilin B3(1-).
Scientific Research Applications
Antioxidative Peptides Research :
- A study identified antioxidative peptides derived from threadfin bream surimi byproduct, which exhibited significant antioxidant activities (Wiriyaphan et al., 2013).
Translational Epidemiology :
- Research emphasized the role of epidemiology in translating scientific discoveries, like biomarkers or disease risk factors, into applications for population health impact (Khoury et al., 2010).
Redox Biology and Oxidative Stress :
- A comprehensive report by EU-ROS consortium focused on redox biology and medicine, exploring oxidative stress and its implications in various diseases (Egea et al., 2017).
Effect of Exercise and Antioxidant Intervention :
- A study investigated the effects of oxidant and antioxidant treatments on neurotrophin levels in rats, revealing insights into the balance of reactive oxygen species in neurodegenerative diseases (Siamilis et al., 2009).
Molecular Studies on Antioxidants :
- Comparative research on the antiradical potential of various antioxidants, including Trolox, was conducted, highlighting the mechanisms and effectiveness of different antioxidant compounds (Boulebd, 2020).
Vitamin B3 and NAD+ Metabolism :
- A study explored the historical development and physiological aspects of Vitamin B3, focusing on its active metabolites NAD+ and NADP+, which are crucial for cellular processes (Yang & Sauve, 2016).
properties
Molecular Formula |
C20H34O5 |
|---|---|
Molecular Weight |
354.5 g/mol |
IUPAC Name |
(5Z,8Z,11S,12R,14Z)-10,11,12-trihydroxyicosa-5,8,14-trienoic acid |
InChI |
InChI=1S/C20H34O5/c1-2-3-4-5-8-11-14-17(21)20(25)18(22)15-12-9-6-7-10-13-16-19(23)24/h6-8,11-12,15,17-18,20-22,25H,2-5,9-10,13-14,16H2,1H3,(H,23,24)/b7-6-,11-8-,15-12-/t17-,18?,20+/m1/s1 |
InChI Key |
GOHNIXDAQODZKP-OZPSOFALSA-N |
Isomeric SMILES |
CCCCC/C=C\C[C@H]([C@@H](C(/C=C\C/C=C\CCCC(=O)O)O)O)O |
SMILES |
CCCCCC=CCC(C(C(C=CCC=CCCCC(=O)O)O)O)O |
Canonical SMILES |
CCCCCC=CCC(C(C(C=CCC=CCCCC(=O)O)O)O)O |
physical_description |
Solid |
synonyms |
trioxilin B3 TrXB(3) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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